Cas no 21215-52-1 (N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide)

• Product Name: N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide
• CAS No: 21215-52-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 1399092
• PubChem ID: 210300
• Update Time: 2025-04-20

N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide
• N-(alpha-Methyl-m-trifluoromethylphenethyl)propionamide
• 21215-52-1
• BRN 2862096
• N-{1-[3-(Trifluoromethyl)phenyl]propan-2-yl}propanimidic acid
• MRUPEFLVOCRKBY-UHFFFAOYSA-N
• DTXSID90943578
• Propionamide, N-(alpha-methyl-m-trifluoromethylphenethyl)-

• Inchi： 1S/C13H16F3NO/c1-3-12(18)17-9(2)7-10-5-4-6-11(8-10)13(14,15)16/h4-6,8-9H,3,7H2,1-2H3,(H,17,18)
• InChI Key： MRUPEFLVOCRKBY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C)NC(CC)=O)(F)F

Computed Properties

• Exact Mass: 259.11848
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1